Cas no 2680851-74-3 (benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate
• CAS No: 2680851-74-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5651189
• PubChem ID: 165914497
• Update Time: 2025-06-09

benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680851-74-3
• benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate
• EN300-28281622

• Inchi： 1S/C15H21NO3/c1-15(2,11-17)16(13-8-9-13)14(18)19-10-12-6-4-3-5-7-12/h3-7,13,17H,8-11H2,1-2H3
• InChI Key： UEGZOTQWJQVIRR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)(C)CO)C1CC1)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate

Introduction to Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2680851-74-3)

Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate, with the chemical formula corresponding to the CAS number 2680851-74-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The unique structural features of this molecule, particularly the presence of a benzyl group, a cyclopropyl moiety, and a 1-hydroxy-2-methylpropan-2-yl side chain, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate have been subjects of extensive research due to its potential as a lead compound in drug discovery. The benzyl group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the cyclopropyl ring introduces steric hindrance that can influence binding interactions with biological targets. The 1-hydroxy-2-methylpropan-2-yl side chain adds another layer of complexity, potentially affecting metabolic stability and pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel carbamates as therapeutic agents. Carbamates are valued for their broad spectrum of biological activities, including insecticidal, herbicidal, and pharmacological effects. The structural diversity within this class allows for the tailoring of properties such as potency, selectivity, and duration of action. Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate represents an innovative derivative that combines these characteristics in a single molecule.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of reactive sites such as the carbamate group and the hydroxymethyl side chain provides opportunities for further functionalization. This flexibility is crucial in medicinal chemistry, where modifications can significantly alter biological activity and pharmacological properties. Researchers have leveraged these features to develop derivatives with enhanced efficacy against various targets.

The pharmacological profile of Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate has been explored in several preclinical studies. These investigations have highlighted its potential as a modulator of enzyme activity and receptor binding. For instance, studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and pain management. The cyclopropyl group's steric influence could play a key role in optimizing binding affinity to these targets.

The agrochemical applications of this compound are also noteworthy. Carbamates are well-documented as effective insecticides and herbicides due to their ability to disrupt nervous system function in pests. The unique structural features of Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate may contribute to its efficacy against resistant strains, making it a promising candidate for sustainable agricultural practices. Its mode of action involves inhibiting cholinesterase enzymes, which are critical for nerve signal transmission in insects.

The synthesis of Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the carbamate bond through condensation reactions and subsequent functionalization at various positions on the molecule. Advanced techniques such as catalytic hydrogenation and protective group strategies have been employed to achieve high yields and purity levels.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic methods including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into molecular structure and purity, ensuring that the synthesized material meets stringent quality standards for further research applications.

The future directions for research on Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate are promising. Ongoing studies aim to elucidate its mechanism of action at a molecular level and explore its potential in treating various diseases. Additionally, efforts are being made to optimize synthetic routes for large-scale production, making this compound more accessible for industrial applications.

In conclusion, Benzyl N-cyclopropyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2680851-74-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or crop protection product. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an important role in advancing scientific knowledge and industrial innovation.